![molecular formula C6H8N4 B1417157 1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole CAS No. 446276-19-3](/img/structure/B1417157.png)
1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole
Overview
Description
“1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole” is a nitrogen-containing heterocyclic compound . It has a molecular weight of 136.16 and a molecular formula of C₆H₈N₄ . This compound is part of the pyrazolo[3,4-c]pyrazoles class, which has been reported to have interesting biological activities .
Synthesis Analysis
The synthesis of this compound involves hydrazine condensations and C–N Ullmann-type cross-coupling reactions with microwave activation . Moreover, chemoselective bromination of the newly formed bipyrazoles followed by Suzuki–Miyaura cross-coupling reactions allows the synthesis of a variety of modulated heterobicycles .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C₆H₈N₄ .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include hydrazine condensations and C–N Ullmann-type cross-coupling reactions . These reactions are facilitated by microwave activation .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 136.16 and a molecular formula of C₆H₈N₄ .
Scientific Research Applications
1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole has been widely used in scientific research studies due to its unique properties. It has been used as a catalyst in the synthesis of various organic compounds, such as benzimidazoles and isoxazoles. It has also been used as a ligand in coordination chemistry, as a corrosion inhibitor, and as a reagent in the synthesis of biologically active compounds. Furthermore, this compound has been used in the synthesis of fluorescent probes for imaging applications.
Mechanism of Action
Target of Action
It’s known that pyrazole derivatives have been widely used in drug development research, indicating potential interactions with various biological targets .
Biochemical Pathways
It’s known that pyrazole derivatives can influence a wide range of biological activities , suggesting that multiple pathways could be affected.
Result of Action
It’s known that pyrazole derivatives can exhibit a broad spectrum of biological activities , indicating that the compound could have multiple effects at the molecular and cellular levels.
Advantages and Limitations for Lab Experiments
The advantages of using 1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole in laboratory experiments include its low cost, ease of synthesis, and availability. Additionally, it is a non-toxic compound and is stable under normal laboratory conditions. However, there are some limitations to using this compound in laboratory experiments. For example, it is not a very soluble compound and may require the use of organic solvents for its dissolution. Additionally, it is a relatively weak acid and may not be suitable for certain types of reactions.
Future Directions
The future directions of research involving 1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole are numerous. For example, further research is needed to better understand the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research is needed on the synthesis of this compound, as well as its applications in organic chemistry and coordination chemistry. Additionally, further research is needed on the use of this compound as a fluorescent probe for imaging applications. Finally, further research is needed on the use of this compound as a corrosion inhibitor and as a reagent in the synthesis of biologically active compounds.
properties
IUPAC Name |
4,6-dimethyl-1H-pyrazolo[3,4-c]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4/c1-4-5-3-7-8-6(5)10(2)9-4/h3H,1-2H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDMCXTHYBBIVGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=NN2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380603 |
Source
|
| Record name | 1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
446276-19-3 |
Source
|
| Record name | 1,3-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
